Cas no 115368-04-2 (1-(2-Methyl-allyl)-1H-benzotriazole)

• Product Name: 1-(2-Methyl-allyl)-1H-benzotriazole
• CAS No: 115368-04-2
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 2876425
• PubChem ID: 853613
• Update Time: 2025-06-13

1-(2-Methyl-allyl)-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

• AKOS003644537
• 115368-04-2
• 1-(2-Methylallyl)-1H-benzo[d][1,2,3]triazole
• 682-995-7
• 1-(2-METHYL-ALLYL)-1H-BENZOTRIAZOLE
• SCHEMBL2490940
• STK709137
• 1-(2-methylprop-2-en-1-yl)-1H-benzotriazole
• 1-(2-Methyl-allyl)-1H-benzotriazole

• Inchi： 1S/C10H11N3/c1-8(2)7-13-10-6-4-3-5-9(10)11-12-13/h3-6H,1,7H2,2H3
• InChI Key： TWMGOLSYRXAUBL-UHFFFAOYSA-N
• SMILES： N1(CC(=C)C)C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-(2-Methyl-allyl)-1H-benzotriazole

Introduction to 1-(2-Methylallyl)-1H-benzotriazole (CAS No. 115368-04-2)

1-(2-Methylallyl)-1H-benzotriazole, identified by the Chemical Abstracts Service Number (CAS No.) 115368-04-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the benzotriazole class, which is well-documented for its diverse applications ranging from metal chelation to its role as an intermediate in the synthesis of biologically active molecules. The presence of a methylallyl substituent in its structure imparts unique reactivity and functional properties, making it a subject of intense research interest.

The benzotriazole moiety, characterized by a triazole ring fused to a benzene ring, is known for its ability to form stable complexes with metals. This property has been exploited in various applications, including corrosion inhibition and as a component in metal-organic frameworks (MOFs). The methylallyl group, on the other hand, introduces a reactive double bond that can participate in various organic transformations, such as addition reactions and cross-coupling reactions, thereby expanding the synthetic utility of this compound.

In recent years, there has been a surge in research focused on the development of novel pharmaceuticals and agrochemicals derived from heterocyclic compounds. 1-(2-Methylallyl)-1H-benzotriazole has emerged as a promising candidate in this domain due to its structural versatility and potential biological activity. Studies have demonstrated its efficacy in modulating various biological pathways, making it a valuable scaffold for drug discovery efforts.

One of the most compelling aspects of 1-(2-Methylallyl)-1H-benzotriazole is its role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting diseases such as cancer and infectious disorders. The compound's ability to undergo selective functionalization allows chemists to tailor its properties for specific applications, thereby enhancing its utility in medicinal chemistry.

Recent advancements in computational chemistry have further illuminated the potential of 1-(2-Methylallyl)-1H-benzotriazole. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies have highlighted the compound's binding affinity for certain enzymes and receptors, suggesting its potential as an inhibitor or activator in therapeutic contexts.

The synthesis of 1-(2-Methylallyl)-1H-benzotriazole involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that maximize yield while minimizing byproducts. These methodologies often involve palladium-catalyzed cross-coupling reactions and other transition-metal-catalyzed processes, which are critical for constructing the complex framework of this compound.

In addition to its pharmaceutical applications, 1-(2-Methylallyl)-1H-benzotriazole has shown promise in materials science. Its ability to form coordination complexes with metals has been exploited in the development of functional materials such as luminescent probes and sensors. These materials find applications in various fields, including environmental monitoring and biomedical diagnostics.

The future prospects of 1-(2-Methylallyl)-1H-benzotriazole are vast and multifaceted. Ongoing research aims to uncover new synthetic strategies and expand its biological activity profile. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into tangible benefits for society. As our understanding of this compound grows, so too does its potential to revolutionize multiple industries.